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Compound of Interest

Compound Name: Linoleic Anhydride
CAS No.: 24909-68-0
Cat. No.: B1581715
Get Quote
. J

Executive Summary: The Hazard Profile

Linoleic Anhydride is a fatty acid anhydride used primarily in lipid synthesis and proteomic
derivatization. While less volatile than short-chain anhydrides (e.g., acetic anhydride), it
presents specific lipophilic hazards. Unlike simple acids, anhydrides are potent acylating
agents. Upon contact with biological tissue, they do not merely "burn” via acidity; they
chemically modify proteins by acylating amino and hydroxyl groups, leading to sensitization
and deep tissue damage.

Core Directive: Treat Linoleic Anhydride as a moisture-sensitive sensitizer. Handling requires
strict exclusion of atmospheric moisture (to prevent hydrolysis to linoleic acid) and rigorous
barrier protection to prevent dermal absorption.
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Property Specification
Physical State Light yellow to brown clear liquid (Oil)
o Hydrolyzes in water; reacts with amines,
Reactivity o
alcohols, and strong oxidizers.
Refrigerated (0—10°C) under inert atmosphere
Storage

(Argon/Nitrogen).

Skin Irritation (H315), Serious Eye Irritation

Primary Hazards
(H319).[1][2]

Mechanism of Injury (The "Why")

To select the correct PPE, you must understand the chemical mechanism of injury.

o Acylation (Sensitization Risk): Anhydrides react with nucleophiles (like the amine groups in
your skin proteins). This forms a hapten-protein conjugate, which the immune system may
identify as foreign, potentially leading to long-term allergic sensitization.

e Hydrolysis (Thermal/Chemical Burn): Upon contact with the moisture in your eyes or
respiratory tract, Linoleic Anhydride hydrolyzes into Linoleic Acid. This reaction is
exothermic and releases acid directly onto the mucous membranes.

PPE Technical Specifications

The following specifications are non-negotiable for handling pure Linoleic Anhydride.

Hand Protection: The Lipophilic Challenge

Standard latex gloves are insufficient due to the lipophilic nature of the linoleic chain, which

facilitates rapid permeation.
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Usage
Glove Material Thickness Breakthrough Time = .
Recommendation
Incidental Contact
o ) ) Only. Change
Nitrile (Standard) 4-5 mil < 15 mins (Splash) ) )
immediately upon
splash.
o ) ] ) Recommended for
Nitrile (High-Dex) 8+ mil > 60 mins )
General Handling.
Mandatory for Spill
Butyl Rubber 15+ mil > 480 mins Cleanup or prolonged
immersion.
Protocol:

e Double-Gloving: Wear a standard 4-mil nitrile glove under an 8-mil nitrile or chemically
resistant outer glove. This provides a "color-indicator" effect—if the outer glove is
compromised, the inner glove protects while you doff.

¢ Inspection: Inflate gloves with air prior to use to check for pinholes.

Eye & Face Protection[1][3][4]

¢ Minimum: Chemical splash goggles (ANSI Z87.1 or EN 166). Safety glasses with side
shields are inadequate because the liquid is oily and viscous; a splash will adhere to the
skin/lens interface and wick into the eye.

e High Volume (>50 mL): Add a face shield over the goggles to protect the neck and chin from
splashes.

Respiratory Protection

» Engineering Control: All handling must occur within a certified chemical fume hood.

o Respirator: If hood access is impossible (e.g., equipment maintenance), use a half-face
respirator with Organic Vapor (OV) cartridges (P100 pre-filter recommended if aerosols are
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generated).

Operational Protocol: Step-by-Step
Pre-Operational Logic

Start: Linoleic Anhydride Task

Check Environment:
Is Humidity < 50%?

Yes

Fume Hood Status:

Is Face Velocity > 100 fpm? No (Risk of Hydrolysis)

Don PPE:
1. Lab Coat
2. Goggles
3. Double Nitrile Gloves

STOP: Correct Environment

Click to download full resolution via product page

Figure 1: Pre-operational decision logic ensuring environmental and engineering safety before

handling.

Active Handling Procedure

Obijective: Transfer 10 mL of Linoleic Anhydride for a reaction without hydrolysis or exposure.

¢ Equilibration: Remove the container from the refrigerator (0-10°C). Allow it to warm to room
temperature inside a desiccator or under a nitrogen stream. Why? Opening a cold bottle
condenses atmospheric moisture, hydrolyzing the anhydride.

¢ Inerting: Flush the headspace of the source bottle with dry Nitrogen or Argon before and
after withdrawing liquid.
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e Transfer:
o Use a glass syringe with a Luer-lock tip or a positive-displacement pipette.
o Avoid plastic serological pipettes if possible, as the oily anhydride can cause dripping.
o Drip Control: Hold a Kimwipe directly under the transfer path to catch any micro-droplets.

e Reaction Setup: Add the anhydride dropwise to the reaction vessel. If the reaction involves
amines (e.g., lysine residues), expect an exotherm.

Post-Work Decontamination

o Wipe Down: Clean the exterior of the reagent bottle with a dry Kimwipe.
o Seal: Wrap the cap with Parafilm to ensure an airtight seal during storage.

» Doffing: Remove outer gloves first, turning them inside out. Wash hands with soap and water
immediately after removing inner gloves.

Emergency Response & Waste Management
Spill Response Logic

<10 mL Absorb with Collect in
(In Hood) Vermiculite/Sand Solvent Waste
Spill Detected Assess Volume
T > 10 mL Evacuate Lab
(Or Outside Hood) Call EHS

Click to download full resolution via product page

Figure 2: Decision tree for spill response. Note that water should NOT be used for initial
cleanup to avoid exothermic hydrolysis.

First Aid

o Eye Contact: Rinse immediately with water for 15 minutes.[3] Note: The oily nature makes it
difficult to flush; hold eyelids open forcibly. Seek medical attention immediately.
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o Skin Contact: Wash with soap and water.[1][3] Do not use organic solvents (ethanol/acetone)
to clean skin, as this increases absorption.

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[3]

Disposal
e Reaction Quenching: Small amounts of excess anhydride can be quenched by slowly adding
them to a dilute sodium hydroxide solution (hydrolysis to sodium linoleate).

o Waste Stream: Dispose of as Organic Chemical Waste. Do not pour down the drain.

 Incineration: The preferred method of disposal is a chemical incinerator equipped with an
afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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